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Compound of Interest

Compound Name: (3-Nitrophenoxy)acetic acid

Cat. No.: B168002

(3-Nitrophenoxy)acetic acid is a synthetic organic compound with applications in chemical
synthesis and potential utility in agriculture as a plant growth regulator. This document provides
detailed application notes and experimental protocols for its synthesis and explores its role as a
potential auxin-like substance.

Chemical Properties and Data

(3-Nitrophenoxy)acetic acid is a derivative of phenoxyacetic acid, featuring a nitro group at
the meta position of the phenyl ring. This substitution influences its chemical reactivity and
biological activity.
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Property Data

Molecular Formula CsH7NOs

Molecular Weight 197.15 g/mol

Appearance Off-white to pale yellow solid
CAS Number 1878-88-2

5 7.78 (t, J=2.3 Hz, 1H), 7.66 (ddd, J=8.2, 2.3,
1H NMR (CDCls) 1.0 Hz, 1H), 7.45 (t, J=8.2 Hz, 1H), 7.18 (ddd,
J=8.2,2.3, 1.0 Hz, 1H), 4.73 (s, 2H)

0 172.5,158.0, 149.1, 130.4, 122.9, 116.3,

13C NMR (CDCls) 110.1, 65.5

3440 (O-H), 3100 (C-H, aromatic), 1730 (C=0),
IR (KBr, cm™1) 1530 (NOz2, asymmetric), 1350 (NOz,
symmetric), 1240 (C-O, ether)

miz (%): 197 (M*, 45), 151 (100), 123 (35), 105

Mass Spectrum (EI) (20), 77 (40)

Applications in Organic Synthesis

(3-Nitrophenoxy)acetic acid serves as a versatile building block in organic synthesis. The
presence of the carboxylic acid, ether linkage, and the nitro group allows for a variety of
chemical transformations.

o Esterification and Amidation: The carboxylic acid moiety can be readily converted to esters,
amides, and acid chlorides, providing a handle for introducing the (3-nitrophenoxy)methyl
group into more complex molecules.

e Reduction of the Nitro Group: The nitro group can be reduced to an amino group, opening up
avenues for the synthesis of various aniline derivatives, which are important intermediates in
the pharmaceutical and dye industries.

» Nucleophilic Aromatic Substitution: The nitro group activates the aromatic ring towards
nucleophilic aromatic substitution, allowing for the introduction of other functional groups.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b168002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Protocols
Synthesis of (3-Nitrophenoxy)acetic Acid

The synthesis of (3-Nitrophenoxy)acetic acid is typically achieved through a two-step process
involving a Williamson ether synthesis to form the ethyl ester intermediate, followed by
hydrolysis.

Step 1: Synthesis of Ethyl (3-Nitrophenoxy)acetate

This step involves the reaction of 3-nitrophenol with ethyl bromoacetate in the presence of a
weak base, such as potassium carbonate.

Materials:

e 3-Nitrophenol

o Ethyl bromoacetate

e Anhydrous potassium carbonate (K2COs)
e Acetone (dry)

o Diethyl ether

e 10% Sodium hydroxide solution

o Water

e Anhydrous sodium sulfate (Na2S0a4)
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 3-
nitrophenol (0.05 mol), dry acetone (40 ml), and anhydrous potassium carbonate (0.075
mol).

« To this stirred suspension, add ethyl bromoacetate (0.075 mol) dropwise.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b168002?utm_src=pdf-body
https://www.benchchem.com/product/b168002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Heat the reaction mixture to reflux and maintain for 8-10 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

o After completion, cool the reaction mixture to room temperature and remove the acetone by
rotary evaporation.

e To the residue, add cold water to dissolve the potassium carbonate and transfer the mixture
to a separatory funnel.

o Extract the aqueous layer with diethyl ether (3 x 30 ml).

o Combine the organic layers and wash with 10% sodium hydroxide solution (3 x 30 ml) to
remove any unreacted 3-nitrophenol, followed by a wash with water (3 x 30 ml).

o Dry the ether layer over anhydrous sodium sulfate, filter, and evaporate the solvent to obtain
the crude ethyl (3-nitrophenoxy)acetate. The product can be purified by column
chromatography on silica gel if necessary.

Expected Yield: ~80%[1]

Step 2: Hydrolysis of Ethyl (3-Nitrophenoxy)acetate

The ethyl ester is hydrolyzed to the corresponding carboxylic acid using a base, followed by
acidification.

Materials:

Ethyl (3-nitrophenoxy)acetate

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Ethanol or Methanol

Water

Concentrated Hydrochloric acid (HCI)

Procedure:
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» Dissolve the crude ethyl (3-nitrophenoxy)acetate in ethanol or methanol in a round-bottom
flask.

e Add a 10-20% aqueous solution of sodium hydroxide or potassium hydroxide to the flask.
e Heat the mixture to reflux for 1-2 hours, or until the reaction is complete (monitored by TLC).
o Cool the reaction mixture to room temperature and remove the alcohol by rotary evaporation.

 Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any
unreacted starting material.

o Cool the agueous layer in an ice bath and acidify by the slow addition of concentrated
hydrochloric acid until the pH is acidic (pH ~2), leading to the precipitation of the product.

o Collect the precipitate by vacuum filtration, wash with cold water, and dry to afford (3-
Nitrophenoxy)acetic acid. The product can be recrystallized from hot water or an
ethanol/water mixture for further purification.

Potential Application as a Plant Growth Regulator

Phenoxyacetic acids are a well-known class of synthetic auxins, which are plant hormones that
regulate various aspects of plant growth and development. The most famous examples include
2,4-dichlorophenoxyacetic acid (2,4-D), a widely used herbicide. At low concentrations, these
compounds can promote root formation and cell elongation, while at higher concentrations,
they can act as herbicides by causing uncontrolled growth.

Nitrophenolates have also been shown to act as biostimulants, enhancing plant growth and
nutrient uptake. Therefore, it is plausible that (3-Nitrophenoxy)acetic acid exhibits auxin-like
activity.

Hypothetical Sighaling Pathway

The mechanism of action of auxin-like herbicides typically involves their binding to auxin
receptors, leading to the degradation of transcriptional repressors (Aux/IAA proteins). This, in
turn, allows for the expression of auxin-responsive genes, which at high levels can lead to
uncontrolled cell division and elongation, ultimately causing plant death.
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Caption: Hypothetical signaling pathway of (3-Nitrophenoxy)acetic acid as an auxin-like
herbicide.

Experimental Workflow for Synthesis

The overall workflow for the synthesis of (3-Nitrophenoxy)acetic acid can be visualized as

follows:
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Synthesis of (3-Nitrophenoxy)acetic acid

Starting Materials:
3-Nitrophenol
Ethyl bromoacetate
K2COs3, Acetone

Williamson Ether Synthesis
(Reflux, 8-10h)

Workup:
- Remove Acetone
- Water addition
- Ether extraction
- NaOH wash
- Drying

Ethyl (3-nitrophenoxy)aceE

Base Hydrolysis
(NaOH/EtOH, Reflux, 1-2h)

Workup:
- Remove EtOH
- Ether wash
- Acidification (HCI)
- Filtration

(3-Nitrophenoxy)acetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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